1-Butoxy-4-tert-butylbenzene

• CAS No.: 5891-68-9
• Molecular Formula: C14H22O
• Molecular Weight: 206.32 g/mol
• IUPAC Name: 1-butoxy-4-tert-butylbenzene
• InChI: InChI=1S/C14H22O/c1-5-6-11-15-13-9-7-12(8-10-13)14(2,3)4/h7-10H,5-6,11H2,1-4H3
• InChI Key: WWVDEPVDRCEJLD-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(C)(C)C

Description

1-TERT-BUTYL-4-BUTOXYBENZENE is an organic compound classified as an aromatic hydrocarbon. Its structure consists of a benzene ring substituted with a tert-butyl group and a butoxy group. This compound is a colorless liquid that is nearly insoluble in water but miscible with organic solvents .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-TERT-BUTYL-4-BUTOXYBENZENE can be synthesized through the alkylation of benzene with tert-butyl chloride in the presence of anhydrous aluminum chloride.

Industrial Production Methods: Industrial production of 1-TERT-BUTYL-4-BUTOXYBENZENE typically involves the treatment of benzene with isobutene or tert-butyl chloride under controlled conditions to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions: 1-TERT-BUTYL-4-BUTOXYBENZENE undergoes various chemical reactions, including:

Oxidation: Alkyl side chains are activated towards oxidation at the benzylic position.

Substitution: The compound can undergo electrophilic aromatic substitution reactions, such as bromination at the benzylic carbon using N-bromosuccinimide (NBS) as a bromine source.

Common Reagents and Conditions:

Oxidation: Aqueous potassium permanganate (KMnO4) under acidic conditions.

Bromination: N-bromosuccinimide (NBS) under radical conditions.

Major Products Formed:

Oxidation: Benzoic acids.

Bromination: Benzylic halides.

Scientific Research Applications

1-TERT-BUTYL-4-BUTOXYBENZENE has various applications in scientific research, including:

Chemistry: Used in the synthesis of other organic compounds, such as 4-tert-butyl-phenylboronic acid.

Biology and Medicine: Research on its potential biological effects and interactions with other compounds.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-TERT-BUTYL-4-BUTOXYBENZENE involves its interaction with molecular targets through electrophilic aromatic substitution reactions. The tert-butyl and butoxy groups influence the reactivity and stability of the compound, making it suitable for various chemical transformations .

Comparison with Similar Compounds

tert-Butylbenzene: An aromatic hydrocarbon with a benzene ring substituted with a tert-butyl group.

n-Butylbenzene: A benzene ring substituted with a butyl group.

sec-Butylbenzene: A benzene ring substituted with a sec-butyl group.

Uniqueness: 1-TERT-BUTYL-4-BUTOXYBENZENE is unique due to the presence of both tert-butyl and butoxy groups, which impart distinct chemical properties and reactivity compared to other similar compounds .